Cas no 161882-27-5 (5,8,11,14-Eicosatetraenoicacid, 20-(fluoro-18F)-, (all-Z)- (9CI))

• Product Name: 5,8,11,14-Eicosatetraenoicacid, 20-(fluoro-18F)-, (all-Z)- (9CI)
• CAS No: 161882-27-5
• MF: C₂₀H₃₁FO₂
• MW: 321.459884881973
• CID: 202080
• PubChem ID: 6439507
• Update Time: 2025-04-19

5,8,11,14-Eicosatetraenoicacid, 20-(fluoro-18F)-, (all-Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 5,8,11,14-Eicosatetraenoicacid, 20-(fluoro-18F)-, (all-Z)- (9CI)
• (5E,8E,11E,14E)-20-(~18~F)fluoroicosa-5,8,11,14-tetraenoic acid
• 20-Fluoroarachidonic acid
• Faa-20
• 161882-27-5
• (5E,8E,11E,14E)-20-(18F)Fluoranylicosa-5,8,11,14-tetraenoic acid

• Inchi： 1S/C20H31FO2/c21-19-17-15-13-11-9-7-5-3-1-2-4-6-8-10-12-14-16-18-20(22)23/h1,3-4,6-7,9-10,12H,2,5,8,11,13-19H2,(H,22,23)/b3-1+,6-4+,9-7+,12-10+/i21-1
• InChI Key： SYCLRLSYDSKRQU-RVMDOCBSSA-N
• SMILES： [18F]CCCCC/C=C/C/C=C/C/C=C/C/C=C/CCCC(=O)O

Computed Properties

• Exact Mass: 322.23093
• Monoisotopic Mass: 322.231
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 15
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 4
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 5.7

Experimental Properties

• Density: 0.967
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.491
• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids